4-fluoro-N'-octanoylbenzohydrazide

• IUPAC Name: 4-fluoro-N'-octanoylbenzohydrazide
• InChI: InChI=1S/C15H21FN2O2/c1-2-3-4-5-6-7-14(19)17-18-15(20)12-8-10-13(16)11-9-12/h8-11H,2-7H2,1H3,(H,17,19)(H,18,20)
• InChI Key: MTXOXIRPSPJIGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(=O)NNC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol

Description

4-Fluoro-N’-octanoylbenzohydrazide is an organic compound with the molecular formula C15H21FN2O2. It is a derivative of benzohydrazide, where the benzene ring is substituted with a fluorine atom and an octanoyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-fluoro-N’-octanoylbenzohydrazide typically involves the reaction of 4-fluorobenzohydrazide with octanoyl chloride. The reaction is carried out in the presence of a base, such as pyridine or triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or chloroform at room temperature .

Industrial Production Methods

This would include optimizing reaction conditions to ensure high yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

4-Fluoro-N’-octanoylbenzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into amines or other reduced forms.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for nucleophilic aromatic substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce amines .

Scientific Research Applications

4-Fluoro-N’-octanoylbenzohydrazide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and inhibition.

Industry: It may be used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 4-fluoro-N’-octanoylbenzohydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity to these targets, while the octanoyl group can influence its solubility and membrane permeability. These interactions can modulate the activity of the target molecules, leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

4-Fluoro-N’-benzoylbenzohydrazide: Similar structure but lacks the octanoyl group.

4-Fluoro-N’-pyridin-2-ylmethylene)benzohydrazide: Contains a pyridine ring instead of the octanoyl group.

Uniqueness

4-Fluoro-N’-octanoylbenzohydrazide is unique due to the presence of both the fluorine atom and the octanoyl group. This combination can provide distinct chemical and physical properties, such as increased lipophilicity and enhanced binding interactions with biological targets .